Cas no 2229120-76-5 (1-1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229120-76-5
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 6487945
• PubChem ID: 165760186
• Update Time: 2025-08-03

1-1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine
• 2229120-76-5
• EN300-1762812
• 1-[1-(2,5-difluoro-4-methylphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C13H15F2N/c1-8-6-11(15)9(7-10(8)14)12(2-3-12)13(16)4-5-13/h6-7H,2-5,16H2,1H3
• InChI Key： KPKHNDMRZKWVAA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine

1-(2,5-Difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine

The compound 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229120-76-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique combination of structural elements, including a cyclopropyl group and a substituted phenyl ring. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with a methyl group at the 4 position, imparts distinct electronic and steric properties to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropyl group is known to contribute to molecular rigidity, which can enhance binding affinity to target proteins. Additionally, the fluorinated phenyl ring enhances lipophilicity, a critical factor in drug bioavailability. These properties make 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine an attractive candidate for research in areas such as oncology and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex molecules. Researchers have demonstrated that it can undergo various transformations, including alkylation and acylation reactions, to form derivatives with enhanced biological activity. For instance, its use as an intermediate in the synthesis of peptide mimetics has shown promise in modulating enzyme activity.

Moreover, computational studies have provided deeper insights into the molecular interactions of 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine. Quantum mechanical calculations reveal that the cyclopropyl group exhibits significant ring strain, which can be harnessed to drive reactive processes. This understanding has facilitated the design of more efficient synthetic routes for this compound.

In terms of synthesis, 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine is typically prepared via a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The starting material is often a substituted aniline derivative, which undergoes fluorination and methylation steps to introduce the necessary substituents on the phenyl ring. The final step involves cyclization to form the cyclopropane ring system.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it suitable for in vivo studies. Preclinical data indicate that it exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These attributes underscore its potential as a lead compound in drug development programs.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine to improve yield and reduce costs. Additionally, efforts are being made to explore its application in other therapeutic areas, such as infectious diseases and inflammation.

In conclusion, 1-(2,5-difluoro-4-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229120-76-5) represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure and versatile reactivity make it an intriguing subject for further investigation across multiple disciplines within chemistry and biology.